(2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: (2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid
• InChI: InChI=1S/C8H9BrN2O2/c9-5-1-2-6(11-4-5)3-7(10)8(12)13/h1-2,4,7H,3,10H2,(H,12,13)/t7-/m0/s1
• InChI Key: KGYVEAZKKOLWLQ-ZETCQYMHSA-N
• Isomeric SMILES: C1=CC(=NC=C1Br)C[C@@H](C(=O)O)N
• Canonical SMILES: C1=CC(=NC=C1Br)CC(C(=O)O)N

Description

(2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid is a chiral α-amino acid derivative characterized by a brominated pyridine substituent. This structure combines a pyridine heterocycle with a bromine atom, which imparts distinct electronic and steric properties crucial for molecular design . The (2S)-configuration ensures stereospecific interactions in biological systems, making this compound a valuable candidate for applications in medicinal chemistry and pharmaceutical development . In scientific research, this compound serves primarily as a sophisticated building block for the synthesis of more complex molecules, including potential pharmaceuticals and agrochemicals . The bromine atom on the pyridine ring enhances lipophilicity and enables further functionalization via metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is known for its mild conditions and high functional group tolerance . The mechanism of action for research applications involves its interaction with specific molecular targets. The bromopyridine moiety can engage in π-π stacking interactions and hydrogen bonding with biological macromolecules, influencing their function . Additionally, the amino acid backbone allows for its incorporation into peptides, potentially altering their activity, stability, and receptor binding affinity . This product is intended for research and development purposes only. It is not intended for diagnostic or therapeutic use in humans or animals. Researchers handling this compound should refer to its Safety Data Sheet (SDS) and adhere to all laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid typically involves the bromination of a pyridine derivative followed by coupling with an amino acid. One common method involves the use of 2-aminopyridine as a starting material, which undergoes bromination to form 5-bromo-2-aminopyridine. This intermediate is then coupled with a suitable amino acid derivative under controlled conditions to yield the target compound .

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale bromination and coupling reactions, utilizing efficient catalysts and optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated synthesis platforms could further enhance the scalability and reproducibility of the production process.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom on the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The amino group and the pyridine ring can participate in oxidation and reduction reactions, leading to the formation of different functional groups.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines, thiols, and organometallic reagents.

Oxidation and Reduction: Reagents such as hydrogen peroxide or sodium borohydride can be used for oxidation and reduction reactions, respectively.

Major Products Formed

Substitution Reactions: Products include various substituted pyridine derivatives, depending on the nucleophile used.

Oxidation and Reduction: Products can include oxidized or reduced forms of the pyridine ring and amino group.

Scientific Research Applications

Chemistry

In chemistry, (2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid is used as a building block for the synthesis of more complex molecules. Its brominated pyridine ring makes it a versatile intermediate for various organic transformations .

Biology

In biological research, this compound can be used to study the effects of brominated pyridine derivatives on biological systems. It may serve as a probe to investigate enzyme-substrate interactions and receptor binding .

Medicine

In medicinal chemistry, (2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid is explored for its potential therapeutic applications. Its structure suggests it could be a candidate for drug development, particularly in targeting specific enzymes or receptors .

Industry

In the industrial sector, this compound can be used in the synthesis of specialty chemicals and materials. Its unique structure allows for the development of novel compounds with specific properties .

Mechanism of Action

The mechanism of action of (2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The brominated pyridine ring can engage in various non-covalent interactions, including hydrogen bonding and π-π stacking, which can modulate the activity of the target molecule .

Comparison with Similar Compounds

(2S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic Acid

• Molecular Formula : C₈H₉ClN₂O₂
• Molecular Weight : 200.62 g/mol
• CAS : 1270049-06-3
• Key Differences: Substitution of bromine with chlorine reduces molecular weight (Δ = 44.45 g/mol) and polarizability. The compound has been discontinued commercially, suggesting challenges in stability or synthesis .

Property	(5-Bromo) Compound	(5-Chloro) Compound
Molecular Weight (g/mol)	245.07	200.62
Halogen Atom	Br (79.9 g/mol)	Cl (35.45 g/mol)
Commercial Availability	Available	Discontinued

Heterocyclic Variants

5-Bromotryptophan (CAS: 6548-09-0)

• Structure : Indole ring with 5-bromo substitution instead of pyridine.
• Molecular Formula : C₁₁H₁₁BrN₂O₂
• Bromine at the 5-position on indole may alter interactions with enzymes (e.g., tryptophan hydroxylase) compared to pyridine derivatives .

(2S)-2-Amino-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic Acid (CAS: 149704-62-1)

• Structure : Fused pyrrolopyridine heterocycle.
• Molecular Formula : C₁₀H₁₁N₃O₂
• Key Differences :
  • The fused nitrogen-containing ring system increases hydrogen-bonding capacity and electronic complexity.
  • Lower molecular weight (205.21 g/mol) may improve solubility but reduce lipophilicity compared to the target compound .

Aromatic and Aliphatic Side-Chain Analogues

(2S)-2-Amino-3-(2,6-dimethylphenyl)propanoic Acid (CAS: 103854-26-8)

• Molecular Formula: C₁₁H₁₅NO₂
• Key Differences :
  • Bulky 2,6-dimethylphenyl group increases lipophilicity (logP ≈ 2.5 estimated) compared to bromopyridinyl (logP ≈ 1.8).
  • Enhanced steric bulk may reduce metabolic clearance but limit membrane permeability .

(2S)-2-Amino-3-(2-methylpropoxy)propanoic Acid (CAS: 2126143-42-6)

• Molecular Formula: C₇H₁₅NO₃
• Key Differences :
  • Ether-linked 2-methylpropoxy group replaces aromaticity, drastically reducing π-system interactions.
  • Higher oxygen content improves aqueous solubility (molecular weight = 161.2 g/mol) .

Notes

Structural Insights : Bromine’s polarizability and size in the target compound may enhance binding to hydrophobic pockets in proteins compared to chlorine or methyl groups.

Biological Relevance : The tryptophan analogue () highlights the role of halogen positioning in modulating enzyme specificity, though direct data on the target compound’s activity are lacking.

Safety Data: Limited hazard information is available; users should consult detailed SDS for handling protocols .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for (2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid, and how do reaction conditions influence enantiomeric purity?

• Methodological Answer : The synthesis typically involves coupling a bromopyridine derivative with a chiral amino acid precursor. For example, 5-bromopyridine-2-carboxylic acid (or its ester) can be reacted with a protected (2S)-alanine derivative via amide bond formation, followed by deprotection . Enantiomeric purity is maintained using chiral auxiliaries (e.g., tert-butoxycarbonyl (Boc) groups) or asymmetric catalysis. Reaction solvents (e.g., DMF or THF) and temperature (25–60°C) critically affect yield and stereochemical outcomes. Confirm purity via chiral HPLC or polarimetry .

Q. How is the stereochemistry of (2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid validated experimentally?

• Methodological Answer : X-ray crystallography is the gold standard for absolute configuration determination. Alternatively, compare experimental circular dichroism (CD) spectra with known (S)-configured analogs . Nuclear Overhauser effect (NOE) NMR experiments can also resolve spatial arrangements of the bromopyridine and amino acid moieties .

Q. What analytical techniques are recommended for characterizing this compound’s purity and stability?

• Methodological Answer : Use reversed-phase HPLC with UV detection (λ = 254 nm) to assess purity. Mass spectrometry (ESI-MS or HRMS) confirms molecular weight. Stability studies in aqueous buffers (pH 4–9) at 25°C and 37°C over 24–72 hours can identify degradation products (e.g., dehalogenation or hydrolysis). Monitor via LC-MS and compare with reference standards .

Advanced Research Questions

Q. How does the 5-bromo substituent on the pyridine ring influence bioactivity in enzyme inhibition assays?

• Methodological Answer : The bromine atom enhances halogen bonding with protein targets (e.g., kinases or proteases), increasing binding affinity. Compare inhibitory potency (IC₅₀) of the 5-bromo derivative against non-halogenated analogs (e.g., 5-H or 5-F) in enzymatic assays. Molecular docking simulations (e.g., AutoDock Vina) can predict interactions with active-site residues .

Q. What strategies mitigate racemization during solid-phase peptide synthesis (SPPS) when incorporating this amino acid?

• Methodological Answer : Use low racemization coupling agents (e.g., HATU instead of HBTU) and maintain reaction pH < 8.5. Pre-activate the Fmoc-protected derivative with OxymaPure/DIC in DMF before resin coupling. Monitor epimerization via LC-MS after cleaving a test peptide .

Q. How can contradictory bioactivity data across studies (e.g., varying IC₅₀ values) be systematically resolved?

• Methodological Answer : Standardize assay conditions:

• Buffer : Use consistent ionic strength (e.g., 50 mM Tris-HCl).
• Solubility : Optimize with co-solvents (≤5% DMSO) to avoid aggregation.
• Control compounds : Include a reference inhibitor (e.g., staurosporine for kinases).
  Reproduce assays in triplicate and apply statistical models (e.g., ANOVA) to identify outliers. Cross-validate with orthogonal methods (e.g., SPR vs. fluorescence polarization) .

Q. What computational methods predict the compound’s metabolic stability and potential toxicity?

• Methodological Answer : Use in silico tools:

• ADMET Prediction : SwissADME or ADMETLab for bioavailability and CYP450 metabolism.
• Toxicity : ProTox-II for hepatotoxicity or mutagenicity alerts.
  Validate predictions with in vitro microsomal stability assays (human liver microsomes, NADPH regeneration system) and Ames test .